(2S)-2-acetamido-3,3-dimethylbutanoic acid

• IUPAC Name: (2S)-2-acetamido-3,3-dimethylbutanoic acid
• InChI: InChI=1S/C8H15NO3/c1-5(10)9-6(7(11)12)8(2,3)4/h6H,1-4H3,(H,9,10)(H,11,12)/t6-/m1/s1
• InChI Key: WPPXAQGLXQAVTE-ZCFIWIBFSA-N
• Canonical SMILES: CC(=O)NC(C(=O)O)C(C)(C)C
• Isomeric SMILES: CC(=O)N[C@H](C(=O)O)C(C)(C)C
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• CAS RN: 22146-59-4

Description

“(2S)-2-acetamido-3,3-dimethylbutanoic acid” is an organic compound with the molecular formula C8H15NO3 and a molecular weight of 173.21. It is used in research and is available for purchase from various chemical suppliers.

Synthesis Analysis

The synthesis of “(2S)-2-acetamido-3,3-dimethylbutanoic acid” involves a multi-step reaction. The first step involves the use of thionyl chloride in toluene and dimethylformamide at 20°C for 25 hours. The second step involves the use of Alcalase in toluene and an aqueous phosphate buffer at 35°C with a pH of 8.0 for 50 hours.

Molecular Structure Analysis

The InChI Key for “(2S)-2-acetamido-3,3-dimethylbutanoic acid” is WPPXAQGLXQAVTE-ZCFIWIBFSA-N. It has 12 heavy atoms, no aromatic heavy atoms, and a Fraction Csp3 of 0.75. It also has 4 rotatable bonds, 3 H-bond acceptors, and 2 H-bond donors.

Chemical Reactions Analysis

The chemical reactions involving “(2S)-2-acetamido-3,3-dimethylbutanoic acid” have been studied. For instance, one reaction with ruthenium trichloride and periodic acid in tetrachloromethane, water, and acetonitrile at 20°C for 48 hours yielded a 53% product. Another reaction with Alcalase in a phosphate buffer and toluene at 35°C for 50 hours yielded a 92.2% product.

Physical And Chemical Properties Analysis

“(2S)-2-acetamido-3,3-dimethylbutanoic acid” has a high GI absorption and is not a BBB permeant. It is not a substrate for P-gp and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4. Its Log Kp (skin permeation) is -6.72 cm/s. It has a Log Po/w (iLOGP) of 1.24. It is very soluble, with a Log S (ESOL) of -1.22 and a solubility of 10.5 mg/ml or 0.0607 mol/l.

Scientific Research Applications

Synthesis and Structural Analysis

• A study developed a cost-effective method to synthesize 3,3-Dimethylbutyraldehyde (DMBD) from 3,3-dimethylbutanoic acid, which is a key intermediate in the production of the high-intensity sweetener neotame. This synthesis involved chlorination and catalytic hydrogenation under atmospheric pressure, achieving a significant yield improvement (Xun Yu-jun, 2009).

• Research on the absolute configuration of 2-chloro- and 2-bromo-3,3-dimethylbutanoic acids has provided insights into the stereochemistry of these compounds, which is crucial for understanding their reactivity and potential applications in synthesis (W. Galetto & William Gaffield, 1969).

Complex Molecular Reactions

• A study described the reactivity of (methyl 2-acetamidoacrylate)-tricarbonyliron(0), leading to a novel synthesis of β,β,β-trialkyl α-amino acids. This research highlights the potential for creating new amino acid derivatives from 2-acetamido-3,3-dimethylbutanoic acid-related compounds (J. Barker et al., 1994).

• Another research focused on the total synthesis and adjuvant activity of bacterial peptidoglycan derivatives, demonstrating the application of 2-acetamido-2-deoxy-3-O-(D-2-propionyl-L-alanine)-D-glucopyranose in synthesizing compounds with biological activity (C. Merser et al., 1975).

• The formation constants of ternary complexes involving N-(2-Acetamido)iminodiacetic Acid and various metal ions have been studied, showing the compound's significance in complexing with metals, which could be relevant for catalysis or environmental remediation applications (M. Hamed et al., 1994).

Safety And Hazards

The safety information for “(2S)-2-acetamido-3,3-dimethylbutanoic acid” indicates a warning signal word. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501. The hazard statements are H315, H319, and H335.